(2-Methylpyridin-4-yl)methanamine dihydrochloride
Overview
Description
“(2-Methylpyridin-4-yl)methanamine dihydrochloride” is a chemical compound with the CAS Number: 1357353-58-2 . It has a molecular weight of 195.09 . It is stored at a temperature of -10 degrees . The compound is available in the form of a powder .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H10N2.2ClH/c1-6-4-7(5-8)2-3-9-6;;/h2-4H,5,8H2,1H3;2*1H . This indicates the presence of a pyridine ring with a methyl group and a methanamine group attached to it.
Physical And Chemical Properties Analysis
“this compound” has a melting point of 273-274 degrees . It is a solid at room temperature .
Scientific Research Applications
Potential Research Applications in Similar Compounds
Chemical Inhibitors in Drug Metabolism :Studies on chemical inhibitors of cytochrome P450 isoforms in human liver microsomes highlight the importance of understanding the selectivity and potency of chemical inhibitors, including compounds with similar structures to (2-Methylpyridin-4-yl)methanamine dihydrochloride, in drug metabolism and potential drug-drug interactions (Khojasteh et al., 2011).
Neurochemistry and Neurotoxicity Studies :The exploration of neurotoxicity and neurochemistry, as seen in studies on MDMA (a compound with a different target but part of the broad research on psychoactive substances), can provide insights into how structurally related compounds might interact with neurological pathways and potential therapeutic applications (McKenna & Peroutka, 1990).
Pharmacological Profile of Novel Compounds :Research on the behavioral pharmacology of novel compounds, such as selective serotonin antagonists, provides a framework for understanding how this compound might be studied for its pharmacological effects and potential therapeutic applications (Hudzik et al., 2003).
Metal Chelation and Biomedical Applications :Hydroxypyridinone complexes with aluminum highlight the role of pyridine derivatives in chelation therapy and their potential biomedical applications, which could be a research avenue for this compound (Santos, 2002).
DNA Binding Interactions and Therapeutic Applications :Understanding the binding interactions of cationic porphyrins with B-form DNA could provide insights into the potential applications of this compound in therapeutic settings, especially in targeting genetic materials or in drug delivery systems (McMillin et al., 2005).
Mechanism of Action
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
IUPAC Name |
(2-methylpyridin-4-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2.2ClH/c1-6-4-7(5-8)2-3-9-6;;/h2-4H,5,8H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYLNHTDUMUASSM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10745359 |
Source
|
| Record name | 1-(2-Methylpyridin-4-yl)methanamine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10745359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1357353-58-2 |
Source
|
| Record name | 1-(2-Methylpyridin-4-yl)methanamine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10745359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2-methylpyridin-4-yl)methanamine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methylhexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one](/img/structure/B595538.png)
